2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C13H13ClN2OS
• Molecular Weight: 280.77 g/mol
• IUPAC Name: 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H13ClN2OS/c1-7-4-5-8(2)10(6-7)16-12(17)11-9(3)15-13(14)18-11/h4-6H,1-3H3,(H,16,17)
• InChI Key: WZFSKPBLLBGREV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(N=C(S2)Cl)C

Description

2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide is a synthetic compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agrochemistry, and material science.

Scientific Research Applications

2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. The compound acts by inhibiting the growth and proliferation of cancer cells through the induction of apoptosis and cell cycle arrest.
Moreover, 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide has also been investigated for its antibacterial activity. It has been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide is not fully understood. However, it has been proposed that the compound acts by inhibiting the activity of specific enzymes and signaling pathways that are essential for cancer cell growth and survival. Moreover, the compound has been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide has been shown to exhibit various biochemical and physiological effects. In cancer cells, the compound has been shown to induce apoptosis, cell cycle arrest, and DNA damage. Moreover, it has been shown to inhibit the activity of specific enzymes and signaling pathways that are essential for cancer cell growth and survival.
In bacteria, the compound has been shown to disrupt the cell membrane and inhibit the activity of specific enzymes that are essential for bacterial growth and survival.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide in lab experiments include its potent anticancer and antibacterial activity, high purity and yield, and well-established synthesis method. However, the compound has certain limitations, including its potential toxicity and limited water solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide. One potential direction is to investigate the compound's potential applications in other fields, such as agrochemistry and material science. Moreover, further studies are needed to elucidate the compound's mechanism of action and optimize its pharmacokinetic properties for clinical use. Additionally, the development of novel derivatives and analogs of 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide may lead to the discovery of more potent and selective anticancer and antibacterial agents.

Synthesis Methods

The synthesis of 2-chloro-N-(2,5-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide involves the reaction of 2,5-dimethylphenyl isothiocyanate with 2-chloro-4-methylthiazole-5-carboxylic acid in the presence of a base. The reaction proceeds through the formation of an intermediate isothiourea, which subsequently reacts with the acid to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.